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Compound of Interest

Compound Name: Isosorbide-2-mononitrate-13C6

Cat. No.: B12391928

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity and enrichment levels
of Isosorbide-2-mononitrate-13C6. This isotopically labeled compound is a critical tool in
pharmaceutical research, primarily utilized as an internal standard for the precise quantification
of its unlabeled counterpart, Isosorbide-2-mononitrate, in biological matrices.[1][2]
Understanding its isotopic purity and enrichment is paramount for ensuring the accuracy and
reliability of pharmacokinetic and metabolic studies.

Data Presentation: Quantitative Analysis

The isotopic purity and enrichment of Isosorbide-2-mononitrate-13C6 are key quality
attributes. While specific batch data may vary, the following table summarizes typical
specifications for closely related, commercially available 13C-labeled isosorbide mononitrate
compounds, providing a reliable benchmark for Isosorbide-2-mononitrate-13C6.
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Parameter Specification Analytical Method

High-Performance Liquid

Chemical Purity = 95%
Chromatography (HPLC)
Mass Spectrometry (MS) /
Isotopic Enrichment =99 atom % 13C Nuclear Magnetic Resonance
(NMR) Spectroscopy
Molecular Formula 13CeH9NOse
Molecular Weight 197.09 g/mol
CAS Number 1391051-97-0

Note: Data for Isotopic Enrichment is based on the specifications for the related compound
Isosorbide-5-mononitrate-1,2,3,4,5,6-13C6, as specific data for the 2-mononitrate isomer is not
publicly available.[3]

Experimental Protocols

The determination of isotopic purity and enrichment of Isosorbide-2-mononitrate-13C6
involves rigorous analytical methodologies. The following sections detail the typical
experimental protocols for the key analytical techniques employed.

Determination of Isotopic Enrichment by Mass
Spectrometry

High-resolution mass spectrometry (HR-MS) is a primary technique for determining the isotopic
enrichment of labeled compounds.[4] This method allows for the separation and quantification
of ions based on their mass-to-charge ratio, enabling the differentiation between the labeled
compound and any residual unlabeled or partially labeled species.

Methodology:

e Sample Preparation: A dilute solution of Isosorbide-2-mononitrate-13C6 is prepared in a
suitable solvent, such as acetonitrile or methanol.
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 Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or
Orbitrap instrument, is used. The instrument is calibrated to ensure high mass accuracy.

« lonization: Electrospray ionization (ESI) is a common ionization technique for this type of
molecule.

« Data Acquisition: The mass spectrum is acquired over a relevant m/z range that includes the
molecular ions of the fully labeled, partially labeled, and unlabeled Isosorbide-2-mononitrate.

o Data Analysis:

o The intensities of the ion peaks corresponding to the different isotopic species are
measured.

o A correction for the natural abundance of isotopes (e.g., 13C, 170, 180) in the unlabeled
molecule is applied to the measured intensities.

o The isotopic enrichment is calculated as the percentage of the fully labeled species
relative to the sum of all isotopic species.

Determination of Isotopic Purity and Positional Labeling
by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for confirming the
structural integrity of the molecule and the specific positions of the isotopic labels.[4] Both *H
and 3C NMR are employed.

Methodology:

o Sample Preparation: The Isosorbide-2-mononitrate-13C6 sample is dissolved in a suitable
deuterated solvent (e.g., DMSO-ds, CDCIs).

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

e 'H NMR Analysis:
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o The *H NMR spectrum is acquired to confirm the overall structure of the molecule and to
check for the absence of signals from proton-containing impurities.

o The absence of significant signals corresponding to the unlabeled compound confirms
high chemical purity.

e 13C NMR Analysis:

o A proton-decoupled 3C NMR spectrum is acquired.

o The presence of strong signals for all six carbon atoms of the isosorbide core confirms
that all positions are labeled with 13C.

o The high intensity of these signals relative to the noise is indicative of high isotopic
enrichment.

o Advanced NMR techniques, such as isotope-edited total correlation spectroscopy
(ITOCSY), can be used for more precise quantification of 33C enrichment in complex
mixtures.[5][6]

Visualizations

The following diagrams illustrate the workflows for determining the isotopic purity and
enrichment of Isosorbide-2-mononitrate-13C6.
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Caption: Workflow for Isotopic Enrichment Determination by Mass Spectrometry.
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Caption: Workflow for Isotopic Purity and Positional Labeling Confirmation by NMR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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